N-Benzyl-4-methoxybenzene-1-carboximidoyl chloride
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Overview
Description
- Its systematic name is 4-(Chloromethyl)benzyl N-(4-methoxyphenyl)carboximidate .
- The compound consists of a benzene ring substituted with a benzyl group (C~6~H~5~CH~2~) and a carboximidoyl chloride group (N=C=O).
- The presence of the methoxy group (OCH~3~) at the para position of the benzene ring adds further complexity to its structure.
N-Benzyl-4-methoxybenzene-1-carboximidoyl chloride: is a chemical compound with the molecular formula C9H9ClNO.
Preparation Methods
Synthetic Routes:
Reaction Conditions:
Industrial Production Methods:
Chemical Reactions Analysis
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Biology and Medicine:
Mechanism of Action
- The exact mechanism of action for this compound is not extensively studied.
- It likely interacts with biological targets through its benzyl and carboximidoyl chloride moieties.
- Further research is needed to elucidate specific pathways.
Comparison with Similar Compounds
Similar Compounds:
Remember that while this compound has potential, its detailed exploration depends on ongoing research and practical applications
Properties
CAS No. |
114081-66-2 |
---|---|
Molecular Formula |
C15H14ClNO |
Molecular Weight |
259.73 g/mol |
IUPAC Name |
N-benzyl-4-methoxybenzenecarboximidoyl chloride |
InChI |
InChI=1S/C15H14ClNO/c1-18-14-9-7-13(8-10-14)15(16)17-11-12-5-3-2-4-6-12/h2-10H,11H2,1H3 |
InChI Key |
ASYYLJZOTSMFLD-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC=C(C=C1)C(=NCC2=CC=CC=C2)Cl |
Origin of Product |
United States |
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